Cas no 1353897-59-2 (N-3-(aminomethyl)phenyl-N-ethylmethanesulfonamide)

• Product Name: N-3-(aminomethyl)phenyl-N-ethylmethanesulfonamide
• CAS No: 1353897-59-2
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• MDL: MFCD31589628
• CID: 5607501
• PubChem ID: 165957052
• Update Time: 2025-10-29

N-3-(aminomethyl)phenyl-N-ethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[3-(aminomethyl)phenyl]-N-ethyl-
• N-[3-(aminomethyl)phenyl]-N-ethylmethanesulfonamide
• 1353897-59-2
• EN300-840589
• N-3-(aminomethyl)phenyl-N-ethylmethanesulfonamide

• MDL： MFCD31589628
• Inchi： 1S/C10H16N2O2S/c1-3-12(15(2,13)14)10-6-4-5-9(7-10)8-11/h4-7H,3,8,11H2,1-2H3
• InChI Key： FCMXUQWYXFXYLX-UHFFFAOYSA-N
• SMILES： CS(N(C1=CC=CC(CN)=C1)CC)(=O)=O

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 382.2±44.0 °C(Predicted)
• pka: 8.83±0.10(Predicted)

Additional information on N-3-(aminomethyl)phenyl-N-ethylmethanesulfonamide

Comprehensive Overview of N-3-(aminomethyl)phenyl-N-ethylmethanesulfonamide (CAS No. 1353897-59-2)

N-3-(aminomethyl)phenyl-N-ethylmethanesulfonamide (CAS No. 1353897-59-2) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique molecular structure, featuring an aminomethyl group attached to a phenyl ring, which is further substituted with an ethylmethanesulfonamide moiety. Such structural attributes make it a valuable intermediate in drug discovery, particularly in the development of targeted therapies.

The compound's CAS number 1353897-59-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and industry professionals often search for this compound using keywords like "N-3-(aminomethyl)phenyl-N-ethylmethanesulfonamide synthesis" or "CAS 1353897-59-2 applications", reflecting its growing relevance in medicinal chemistry. Its potential role in modulating enzyme activity or receptor binding has sparked interest in fields such as oncology and neurology.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug design. N-3-(aminomethyl)phenyl-N-ethylmethanesulfonamide is no exception, with studies exploring its utility as a scaffold for small-molecule inhibitors. This aligns with current trends in personalized medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The compound's aminomethyl group also offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening.

From a synthetic chemistry perspective, the preparation of CAS 1353897-59-2 involves multi-step organic reactions, including sulfonylation and amination. Optimizing these processes is a common topic in academic forums, with queries like "how to purify N-3-(aminomethyl)phenyl-N-ethylmethanesulfonamide" frequently appearing in search engines. Proper characterization techniques, such as NMR and LC-MS, are essential to confirm the compound's purity and identity, ensuring reproducibility in downstream applications.

The pharmacological profile of N-3-(aminomethyl)phenyl-N-ethylmethanesulfonamide remains an active area of investigation. Preliminary data suggest its potential as a modulator of specific biological pathways, though detailed mechanistic studies are ongoing. This compound's relevance extends to AI-driven drug discovery, where computational models predict its interactions with protein targets. Such insights are invaluable for reducing the time and cost associated with traditional drug development.

Environmental and safety considerations are also paramount when handling CAS 1353897-59-2. While not classified as hazardous, standard laboratory precautions should be followed. Researchers often search for "N-3-(aminomethyl)phenyl-N-ethylmethanesulfonamide safety data" to ensure compliance with workplace regulations. Proper storage conditions, typically under inert atmospheres at controlled temperatures, are recommended to maintain the compound's stability.

In summary, N-3-(aminomethyl)phenyl-N-ethylmethanesulfonamide (CAS No. 1353897-59-2) represents a promising candidate for advancing drug discovery efforts. Its structural features and potential applications align with contemporary research priorities, including targeted therapy and computational chemistry. As scientific interest grows, this compound is poised to play a pivotal role in the development of next-generation therapeutics.